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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341

This technical guide provides a comprehensive overview of the gamma emission energies of
Bromine-82 (82Br), tailored for researchers, scientists, and drug development professionals. It
includes detailed quantitative data, experimental protocols for gamma spectroscopy, and
visualizations of the decay scheme and experimental workflow.

Core Data: Gamma Emission Energies of Bromine-
82

Bromine-82 is a radioisotope of bromine with a half-life of approximately 35.282 hours.[1][2] It
decays via beta-minus (B~) emission to stable Krypton-82 (82Kr). This decay process populates
various excited states of the 82Kr nucleus, which then de-excite by emitting gamma rays at
characteristic energies. The principal gamma emissions are summarized in the table below.

Gamma Ray Energy (keV) Intensity (%) Decay Mode
554.35 71.06 B-
619.11 43.53 B-
698.37 0.03 B-
776.52 83.4 B-
1474.88 0.02 B~
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Data compiled from the Evaluated Nuclear Structure Data File (ENSDF) as of March 2011.[3]

Decay Scheme of Bromine-82

The decay of 82Br to 82Kr involves the emission of a beta particle, leading to an excited state of
the daughter nucleus. These excited states are unstable and rapidly transition to lower energy
states, ultimately reaching the ground state of 8Kr, through the emission of one or more
gamma photons. The signaling pathway below illustrates this nuclear decay process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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